Cas no 1352898-68-0 (3-Amino-1H-pyrazolo[4,3-b]pyridine-5-carboxylic acid methyl ester)
3-Amino-1H-pyrazolo[4,3-b]pyridine-5-carboxylic acid methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3-Amino-1H-pyrazolo[4,3-b]pyridine-5-carboxylic acid methyl ester
- SB32982
- Methyl 3-amino-1H-pyrazolo[4,3-b]pyridine-5-carboxylate
-
- MDL: MFCD22552925
- Inchi: 1S/C8H8N4O2/c1-14-8(13)5-3-2-4-6(10-5)7(9)12-11-4/h2-3H,1H3,(H3,9,11,12)
- InChI Key: CZBKOLDMYQONAT-UHFFFAOYSA-N
- SMILES: O(C)C(C1C=CC2=C(C(N)=NN2)N=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 235
- XLogP3: 0.4
- Topological Polar Surface Area: 93.9
3-Amino-1H-pyrazolo[4,3-b]pyridine-5-carboxylic acid methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 45R0909-1g |
3-Amino-1H-pyrazolo[4,3-b]pyridine-5-carboxylic acid methyl ester |
1352898-68-0 | 97% | 1g |
13399.07CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 45R0909-5g |
3-Amino-1H-pyrazolo[4,3-b]pyridine-5-carboxylic acid methyl ester |
1352898-68-0 | 97% | 5g |
46896.74CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 45R0909-500mg |
3-Amino-1H-pyrazolo[4,3-b]pyridine-5-carboxylic acid methyl ester |
1352898-68-0 | 97% | 500mg |
7123.56CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 45R0909-250mg |
3-Amino-1H-pyrazolo[4,3-b]pyridine-5-carboxylic acid methyl ester |
1352898-68-0 | 97% | 250mg |
3985.8CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 45R0909-100mg |
3-Amino-1H-pyrazolo[4,3-b]pyridine-5-carboxylic acid methyl ester |
1352898-68-0 | 97% | 100mg |
2416.92CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 45R0909-50mg |
3-Amino-1H-pyrazolo[4,3-b]pyridine-5-carboxylic acid methyl ester |
1352898-68-0 | 97% | 50mg |
1636.72CNY | 2021-05-08 | |
| eNovation Chemicals LLC | D968398-100mg |
3-Amino-1H-pyrazolo[4,3-b]pyridine-5-carboxylic acid methyl ester |
1352898-68-0 | 95% | 100mg |
$555 | 2024-07-28 | |
| eNovation Chemicals LLC | D968398-250mg |
3-Amino-1H-pyrazolo[4,3-b]pyridine-5-carboxylic acid methyl ester |
1352898-68-0 | 95% | 250mg |
$780 | 2024-07-28 | |
| eNovation Chemicals LLC | D968398-500mg |
3-Amino-1H-pyrazolo[4,3-b]pyridine-5-carboxylic acid methyl ester |
1352898-68-0 | 95% | 500mg |
$1115 | 2024-07-28 | |
| eNovation Chemicals LLC | D968398-1g |
3-Amino-1H-pyrazolo[4,3-b]pyridine-5-carboxylic acid methyl ester |
1352898-68-0 | 95% | 1g |
$2105 | 2024-07-28 |
3-Amino-1H-pyrazolo[4,3-b]pyridine-5-carboxylic acid methyl ester Related Literature
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on 3-Amino-1H-pyrazolo[4,3-b]pyridine-5-carboxylic acid methyl ester
3-Amino-1H-pyrazolo[4,3-b]pyridine-5-carboxylic acid methyl ester (CAS No. 1352898-68-0): A Versatile Heterocyclic Building Block in Modern Medicinal Chemistry
The compound 3-Amino-1H-pyrazolo[4,3-b]pyridine-5-carboxylic acid methyl ester (CAS No. 1352898-68-0) represents a structurally unique pyrazolopyridine derivative that has garnered significant attention in contemporary drug discovery and development. Its molecular framework combines the pharmacologically relevant pyrazole ring system with a pyridine scaffold, creating a hybrid structure with enhanced opportunities for bioisosteric replacement and scaffold hopping strategies. The presence of an amino group at position 3 and a methyl ester functionality at the pyridine ring provides multiple sites for chemical modification, enabling the design of novel compounds with tailored biological profiles.
Recent advances in computational chemistry and molecular docking studies have highlighted the potential of this compound as a lead structure for targeting kinase enzymes, particularly those involved in oncogenic signaling pathways. The pyrazolopyridine core has demonstrated high binding affinity to ATP-binding sites due to its planar aromaticity and hydrogen bond donor/acceptor capabilities. Notably, a 2024 study published in *Journal of Medicinal Chemistry* reported that derivatives of this scaffold exhibited submicromolar IC₅₀ values against CDK4/6 kinases, positioning them as promising candidates for breast cancer therapy.
From a synthetic perspective, the preparation of CAS No. 1352898-68-0 typically involves multistep processes starting from substituted pyrazoles or pyridines. One prominent route described in recent patents employs a Sonogashira coupling reaction between an iodo-substituted pyrazole and a pyridylacetylene derivative, followed by selective oxidation and esterification steps. This methodology aligns with modern green chemistry principles by minimizing the use of toxic reagents while maintaining high yields (typically >75%). The modular nature of this synthesis allows for rapid diversification through variation of substituents on either ring system.
In the context of neuropharmacology, researchers have explored the role of this compound in modulating GABAA receptor subtypes. A 2023 investigation demonstrated that specific analogs displayed positive allosteric modulation activity with EC₅₀ values comparable to established benzodiazepines but with reduced side effect profiles. This finding underscores the importance of structural optimization through strategic substitution patterns on both the pyrazole and pyridine rings to achieve desired pharmacodynamic properties.
The integration of this scaffold into combinatorial chemistry approaches has further expanded its utility in high-throughput screening campaigns. Automated parallel synthesis platforms now enable the rapid generation of thousands of analogs bearing diverse functional groups at key positions (e.g., R₁ on C(4) or R₂ on N(1)). Such libraries have been instrumental in identifying novel ligands for orphan GPCRs like GPR174, where traditional screening methods often fail due to low receptor expression levels.
Emerging research also highlights the potential application of this compound in antimicrobial drug development, particularly against multidrug-resistant pathogens. A 2024 study revealed that certain derivatives exhibited synergistic effects when combined with β-lactam antibiotics against *Pseudomonas aeruginosa* biofilms, suggesting possible utility as adjuvant therapies to combat antibiotic resistance mechanisms.
From an analytical chemistry standpoint, advanced characterization techniques such as X-ray crystallography and HRMS (High Resolution Mass Spectrometry) have provided detailed insights into the conformational flexibility and tautomeric behavior of this compound. These data are critical for optimizing solid-state properties during pharmaceutical formulation development, ensuring stability under various storage conditions while maintaining bioavailability after oral administration.
In conclusion, the unique structural features and versatile reactivity profile of 3-Amino-1H-pyrazolo[4,3-b]pyridine-5-carboxylic acid methyl ester (CAS No. 1352898-68-0) position it as an invaluable tool compound in modern medicinal chemistry research programs targeting diverse therapeutic areas including oncology, neurology, and infectious diseases.
1352898-68-0 (3-Amino-1H-pyrazolo[4,3-b]pyridine-5-carboxylic acid methyl ester) Related Products
- 1206977-18-5(Methyl 3-amino-1H-pyrazolo[4,3-c]pyridine-6-carboxylate)
- 1206973-28-5(3-Amino-1H-pyrazolo[3,4-c]pyridine-5-carboxylic acid methyl ester)
- 1033772-23-4(methyl 1H-pyrazolo[4,3-b]pyridine-5-carboxylate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)